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Compound of Interest

Compound Name: Torasemide

Cat. No.: B1682434

Essential Safety and Handling Guide for Torasemide

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Torasemide. The following
procedures are designed to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification

Torasemide is classified with the following hazards:

Causes serious eye irritation.[1][2]

Suspected of damaging fertility or the unborn child.[3][4]

May cause respiratory irritation.[1]

Harmful if swallowed.[1]

May cause skin irritation.[1]

It is a potent pharmacologically active material, and occupational exposure to even small
amounts may cause physiological effects.[5]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data for Torasemide.
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Property Value Source(s)
CAS Number 56211-40-6 [11[3]
Molecular Formula C16H20N403S [2]
Molecular Weight 348.4 g/mol

Appearance Solid [3114]
Melting Point 163 - 164 °C [31[4]
Solubility DMSO: soluble 18mg/mL [3114]

log Pow 3.356 [2][3]

. o No exposure limits noted for
Occupational Exposure Limits ) ] [11[2]15]16]
ingredient(s).

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A risk assessment should always be conducted before handling Torasemide to determine the

appropriate containment and personal protective equipment.

Engineering Controls

To minimize inhalation exposure, handling of Torasemide powder should occur within a
dedicated containment system.

e Primary Controls: Use a laboratory fume hood, ventilated balance enclosure, biological
safety cabinet, or glovebox for all weighing and solution preparation activities.[5][6]

o Ventilation: Ensure adequate general laboratory ventilation.[1][7] A closed system or local
exhaust should be installed where possible to prevent direct exposure.[7]

o Safety Stations: An accessible safety shower and eye wash station must be available in the
immediate work area.[1]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling Torasemide.

Eye and Face Protection: Wear safety glasses with side-shields or chemical splash goggles.
[1][2][6][7] If there is a splash hazard, a face shield should be used in addition to goggles.[7]

[8]

e Hand Protection: Wear nitrile or other impervious protective gloves.[1][5] It is recommended
to consider double gloving.[5] Gloves must be inspected before use, and proper glove
removal technique (without touching the glove's outer surface) should be followed to avoid
skin contact.[2]

o Body Protection: Wear a disposable lab coat, impervious clothing, or coveralls to prevent
skin contact.[1][5][7] Disposable sleeve covers are also recommended.[5]

o Respiratory Protection: If engineering controls are not sufficient or when handling large
guantities, a suitable respirator (such as a NIOSH-approved dust respirator) must be used.
[1][7] Avoid breathing dust, fumes, or vapors.[1]

Handling Procedures

Follow these procedural steps for the safe handling of Torasemide.

e Preparation:
o Obtain and read the Safety Data Sheet (SDS) for Torasemide before starting any work.
o Ensure all required engineering controls are functioning correctly.
o Put on all required PPE as detailed above.

e Handling the Compound:
o Avoid all contact and inhalation of dust, mists, and vapors associated with the material.[5]
o Avoid the formation of dust and aerosols during handling.[1][4][7]

o Do not eat, drink, or smoke in the area where Torasemide is handled.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1682434?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296411500015905148635208291400/T5968_MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=24502
https://www.tcichemicals.com/BE/en/sds/T2538_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T2538_EU_6N.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1672304.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1672304.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718296411500015905148635208291400/T5968_MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1672304.pdf
https://www.tcichemicals.com/BE/en/sds/T2538_EU_6N.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1672304.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/T2538_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1682434?utm_src=pdf-body
https://www.benchchem.com/product/b1682434?utm_src=pdf-body
https://static.cymitquimica.com/products/45/pdf/sds-1672304.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/torasemide.pdf
https://www.tcichemicals.com/BE/en/sds/T2538_EU_6N.pdf
https://www.benchchem.com/product/b1682434?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B0247R/Torsemide-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Post-Handling:
o Wash hands thoroughly with soap and water after handling and before breaks.[1][4]

o Remove and properly dispose of contaminated clothing immediately. Take off
contaminated clothing and wash it before reuse.[1]

o Clean all surfaces and equipment after use. Decontaminate surfaces by scrubbing with
alcohol.[1]

Emergency and First Aid Protocols

e In Case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
Consult a physician.[1][3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1][3] Remove contaminated clothing. If irritation persists, consult a physician.[3]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, consult a
physician.[1][3]

» In Case of Ingestion: Rinse mouth with water.[1][3] Never give anything by mouth to an
unconscious person.[3] Seek immediate medical attention.

Disposal Plan

All Torasemide waste and contaminated materials must be treated as hazardous chemical
waste.

» Waste Collection: Collect waste material in a suitable, closed, and clearly labeled container
for disposal.[4] Avoid generating dust during clean-up.[6]

» Disposal Method: Dispose of contents and container in accordance with all local, state, and
federal regulations.[1] Offer surplus and non-recyclable solutions to a licensed disposal
company.[4] Do not allow the product to enter drains or waterways.[1][4]
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o Decontamination: Clean any spills immediately. Absorb solutions with an inert material (e.g.,
diatomite) and dispose of the contaminated material as hazardous waste.[1]

For unused or expired medicine in a non-laboratory setting, the best option is to use a drug
take-back program.[9] If not available, mix the medicine (do not crush tablets) with an
unappealing substance like dirt or coffee grounds, place it in a sealed plastic bag, and dispose

of it in the household trash.[9]

Workflow for Safe Handling of Torasemide

1. Preparation Phase

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE

2. Handlipg Phase

Weigh/Handle Torasemide
in Containment

Avoid Dust/Aerosol Formation

Perform Experimental Work

3. P%?t-HandIing & Disposal

Decontaminate Work Surfaces
& Equipment

Collect All Waste in
Labeled, Sealed Container

Dispose of Waste via
Licensed Contractor

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Torasemide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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